Cas no 427875-87-4 (4-Hexyl-4H-dithieno[3,2-b:2',3'-d]pyrrole)

4-Hexyl-4H-dithieno[3,2-b:2',3'-d]pyrrole structure
427875-87-4 structure
Product Name:4-Hexyl-4H-dithieno[3,2-b:2',3'-d]pyrrole
CAS No:427875-87-4
MF:C14H17NS2
MW:263.4215
CID:4518047
PubChem ID:11043620
Update Time:2024-11-08

4-Hexyl-4H-dithieno[3,2-b:2',3'-d]pyrrole Chemical and Physical Properties

Names and Identifiers

    • 4-Hexyl-4H-dithieno[3,2-b:2',3'-d]pyrrole
    • 4-hexyl-4H-dithieno[3,2-b;2',3'-d]pyrrole
    • 4H-Dithieno[3,2-b:2',3'-d]pyrrole, 4-hexyl-
    • 4H-Dithieno[3,2-b:2',3'-d]pyrrole,4-hexyl-
    • 7-hexyl-3,11-dithia-7-azatricyclo[6.3.0.0(2),?]undeca-1(8),2(6),4,9-tetraene
    • 427875-87-4
    • AMUYHSCQMWBWKE-UHFFFAOYSA-N
    • F74281
    • BS-45611
    • SCHEMBL9910006
    • 7-hexyl-3,11-dithia-7-azatricyclo[6.3.0.02,6]undeca-1(8),2(6),4,9-tetraene
    • Inchi: 1S/C14H17NS2/c1-2-3-4-5-8-15-11-6-9-16-13(11)14-12(15)7-10-17-14/h6-7,9-10H,2-5,8H2,1H3
    • InChI Key: AMUYHSCQMWBWKE-UHFFFAOYSA-N
    • SMILES: S1C([H])=C([H])C2=C1C1=C(C([H])=C([H])S1)N2C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

  • Exact Mass: 263.08024189 g/mol
  • Monoisotopic Mass: 263.08024189 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 263.4
  • XLogP3: 5.1
  • Topological Polar Surface Area: 61.4

4-Hexyl-4H-dithieno[3,2-b:2',3'-d]pyrrole Pricemore >>

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4-Hexyl-4H-dithieno[3,2-b:2',3'-d]pyrrole Suppliers

SunaTech Inc.
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(CAS:427875-87-4)4-Hexyl-4H-dithieno[3,2-b:2',3'-d]pyrrole
Order Number:IN1871
Stock Status:in Stock
Quantity:5g;10g
Purity:98%
Pricing Information Last Updated:Friday, 25 July 2025 14:34
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SunaTech Inc.
(CAS:427875-87-4)4-Hexyl-4H-dithieno[3,2-b:2',3'-d]pyrrole
IN1871
Purity:98%
Quantity:5g;10g
Price ($):Inquiry
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